N-{2-[(2-ethylphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}propanamide

• IUPAC Name: N-[5-[2-(2-ethylanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C18H20N4OS2/c1-4-12-8-6-7-9-13(12)20-17-21-14(10-24-17)16-11(3)19-18(25-16)22-15(23)5-2/h6-10H,4-5H2,1-3H3,(H,20,21)(H,19,22,23)
• InChI Key: LKHAIVHTPDBMAT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC2=NC(=CS2)C3=C(N=C(S3)NC(=O)CC)C
• Molecular Formula: C18H20N4OS2
• Molecular Weight: 372.5 g/mol

Description

N-{2-[(2-ethylphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}propanamide is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is also known as EPTC, and it is a member of the thiocarbamate family of herbicides. EPTC has been widely studied for its ability to inhibit the growth of weeds, but recent research has also focused on its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of EPTC involves the inhibition of the enzyme acetyl-CoA carboxylase (ACC), which is essential for fatty acid synthesis in plants and animals. EPTC binds to the ACC enzyme, preventing it from functioning correctly, which leads to the accumulation of toxic compounds and eventually leads to cell death.
Biochemical and Physiological Effects:
EPTC has been shown to have both biochemical and physiological effects on various organisms. In plants, EPTC inhibits the synthesis of fatty acids, leading to the accumulation of toxic compounds and eventually cell death. In animals, EPTC has been shown to have anticancer properties by inhibiting the growth of cancer cells. EPTC has also been shown to have antiviral and antibacterial properties, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

EPTC has several advantages for laboratory experiments, including its ability to inhibit the growth of weeds and its potential therapeutic applications. However, EPTC also has several limitations, including its toxicity to humans and animals, which can make it challenging to work with in a laboratory setting.

Future Directions

There are several future directions for research on EPTC, including its potential as a therapeutic agent for various diseases, its use in agriculture as a weed control agent, and its potential applications in material science. Further research is needed to fully understand the mechanisms of action of EPTC and its potential applications in various fields.

Scientific Research Applications

EPTC has been extensively studied for its herbicidal properties and has been used as a weed control agent in various crops, including corn, soybeans, and cotton. However, recent research has also focused on the potential therapeutic applications of EPTC. Studies have shown that EPTC has anticancer, antiviral, and antibacterial properties, making it a promising candidate for the development of new drugs.